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Compound of Interest

Compound Name: beta-Cadinene

Cat. No.: B1206614 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of the chemical structure, stereochemistry, and

analytical characterization of beta-cadinene (β-cadinene), a naturally occurring bicyclic

sesquiterpene. The information presented herein is intended for an audience with a strong

background in organic chemistry and analytical sciences, particularly those involved in natural

product chemistry, pharmacology, and drug development.

Core Structure and Stereochemistry
β-Cadinene, with the IUPAC name (1S,4aR,8aS)-4,7-dimethyl-1-propan-2-yl-1,2,4a,5,8,8a-

hexahydronaphthalene, is a member of the cadinene class of sesquiterpenes.[1][2] These

compounds are characterized by the cadalane (4-isopropyl-1,6-

dimethyldecahydronaphthalene) carbon skeleton.[3]

The structure of β-cadinene is defined by a fused six-membered ring system, an isopropyl

group, and two methyl groups. Crucially, its identity and biological activity are dictated by the

precise stereochemical arrangement at its three chiral centers and the positions of its two

double bonds.

The absolute configuration of the naturally occurring (-)-β-cadinene is (1S, 4aR, 8aS).[1] This

configuration defines the cis-fusion of the two rings, with the hydrogen atoms at the bridgehead
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carbons (4a and 8a) on the same side of the molecule. The isopropyl group at C1 is oriented

trans to the adjacent bridgehead hydrogen at C8a.

Caption: 2D structure of (-)-β-Cadinene with stereochemical indicators.

The cadinene family includes several other isomers, such as α, γ, and δ-cadinene, which differ

in the position of their double bonds and/or their stereochemistry. Understanding the

relationship between these isomers is crucial for accurate identification and for studying

structure-activity relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Structure and
Stereochemistry of β-Cadinene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206614#beta-cadinene-structure-and-
stereochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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